Cas no 1224600-46-7 (tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate)

• Product Name: tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate
• CAS No: 1224600-46-7
• MF: C₁₂H₁₉ClN₄O₂
• MW: 286.757861375809
• MDL: MFCD29114412
• CID: 4563614
• Update Time: 2025-11-05

tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate

• MDL： MFCD29114412
• Inchi： 1S/C12H19ClN4O2/c1-12(2,3)19-11(18)16-7-4-6-14-9-5-8-15-10(13)17-9/h5,8H,4,6-7H2,1-3H3,(H,16,18)(H,14,15,17)
• InChI Key： MTGWFNAEGDYVQY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCNC1C=CN=C(Cl)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate

Introduction to Tert-butyl (3-((2-Chloropyrimidin-4-yl)amino)propyl)carbamate and Its Significance in Modern Chemical Biology

tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate, a compound with the CAS number 1224600-46-7, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This compound, characterized by its complex molecular structure, has garnered attention in recent years due to its potential applications in drug discovery and molecular biology. The presence of a tert-butyl group, a 2-chloropyrimidin-4-yl moiety, and an amino functional group provides a unique framework for exploring various biochemical interactions.

The synthesis of tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate involves meticulous planning and execution to ensure high yield and purity. The reaction pathway typically begins with the formation of the carbamate bond, followed by the introduction of the propyl chain and the terminal amino group. The incorporation of the 2-chloropyrimidin-4-yl group is a critical step, as it dictates much of the compound's reactivity and biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of this process.

In the realm of pharmaceutical research, tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate has shown promise as a lead compound in the development of novel therapeutic agents. The structural features of this molecule make it a versatile scaffold for further derivatization, allowing researchers to tailor its properties for specific biological targets. Recent studies have highlighted its potential in modulating enzyme activity and interacting with cellular receptors, making it a valuable candidate for further investigation.

The 2-chloropyrimidin-4-yl moiety, in particular, has been implicated in various pharmacological mechanisms. Pyrimidine derivatives are well-known for their role in nucleic acid metabolism and have been extensively studied for their anticancer and antiviral properties. By integrating this group into tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate, researchers aim to harness these beneficial effects while exploring new avenues for therapeutic intervention. The compound's ability to engage with multiple biological pathways suggests that it could be developed into a broad-spectrum therapeutic agent.

Efforts to understand the biological activity of tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate have led to significant insights into its mechanism of action. Preclinical studies have demonstrated that this compound can interact with target proteins in vitro, leading to modulations in cellular processes. These interactions are thought to be mediated by the compound's ability to bind to specific pockets on the target proteins, thereby altering their function. Such findings are crucial for designing more effective drugs that can selectively target diseased states without affecting healthy cells.

The development of new synthetic methodologies has also played a pivotal role in advancing research on tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate. Innovations in catalytic systems and reaction conditions have enabled the efficient production of this compound on both laboratory and industrial scales. These advancements not only reduce costs but also improve the sustainability of drug manufacturing processes. As the demand for high-quality pharmaceuticals grows, such innovations become increasingly important for meeting global healthcare needs.

The future prospects for tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate are bright, with ongoing research aimed at optimizing its pharmacological properties. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, scientists can rapidly identify derivatives with enhanced efficacy and reduced side effects. These efforts are supported by collaborations between academia and industry, which facilitate the translation of laboratory discoveries into clinical applications.

In conclusion, tert-butyl (3-((2-chloropyrimidin-4-yl)amino)propyl)carbamate represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure and diverse functional groups make it a versatile tool for exploring new therapeutic strategies. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.